Cas no 2402-67-7 (2-(3-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

• Product Name: 2-(3-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• CAS No: 2402-67-7
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• MDL: MFCD17015636
• CID: 1036816
• PubChem ID: 13320609
• Update Time: 2025-10-29

2-(3-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• 2-(3-AMino-phenyl)-1,1,1,3,3,3-hexafluoro-propan-2-ol
• 2-(3-aminophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol
• AGN-PC-00M1SD
• AK128207
• KB-221555
• LLDYYDVBNYAQJM-UHFFFAOYSA-N
• AX8249998
• 2-(3-amino-phenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• Benzenemethanol, 3-amino-alpha,alpha-bis(trifluoromethyl)-
• DS-5780
• SCHEMBL2033682
• SY116741
• CAA40267
• DTXSID20536735
• AMY20793
• 2402-67-7
• F20245
• AKOS016013438
• Benzenemethanol, 3-amino-.alpha.,.alpha.-bis(trifluoromethyl)-
• MFCD17015636
• DS-022614
• A912206
• CS-0132958

• MDL： MFCD17015636
• Inchi： 1S/C9H7F6NO/c10-8(11,12)7(17,9(13,14)15)5-2-1-3-6(16)4-5/h1-4,17H,16H2
• InChI Key： LLDYYDVBNYAQJM-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC=C(C=1)N)O)(F)F

Computed Properties

• Exact Mass: 259.04321
• Monoisotopic Mass: 259.04318282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2

Experimental Properties

• Boiling Point: 291.1°C at 760 mmHg
• PSA: 46.25

2-(3-Aminophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C